Cas no 1807172-71-9 (1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene)
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene
-
- Inchi: 1S/C7H3BrF3NO3/c8-4-1-3(12(13)14)2-5(6(4)9)15-7(10)11/h1-2,7H
- InChI Key: RAOAKRGEYVFONM-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1F)OC(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 238
- Topological Polar Surface Area: 55
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013021049-250mg |
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene |
1807172-71-9 | 97% | 250mg |
494.40 USD | 2021-06-24 | |
| Alichem | A013021049-500mg |
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene |
1807172-71-9 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013021049-1g |
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene |
1807172-71-9 | 97% | 1g |
1,579.40 USD | 2021-06-24 |
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807172-71-9): A Key Intermediate in Modern Pharmaceutical Synthesis
1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene, identified by its CAS number 1807172-71-9, is a highly versatile aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry. This molecule serves as a crucial intermediate in the synthesis of various bioactive agents, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its bromine substituent, difluoromethoxy group, and fluoro atom, contribute to its reactivity and functionalization potential, making it indispensable in drug discovery pipelines.
The nitrobenzene core of 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene imparts a strong electron-withdrawing effect, which influences the compound's electronic properties and reactivity. This characteristic is particularly valuable in cross-coupling reactions, where the nitro group can be selectively reduced or transformed into other functional moieties. Recent advancements in synthetic methodologies have highlighted the utility of this intermediate in constructing complex molecular architectures, thereby facilitating the development of novel therapeutic agents.
In recent years, researchers have explored the applications of 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The presence of both halogen atoms and an electron-withdrawing nitro group makes this compound an ideal candidate for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the construction of biaryl structures that exhibit potent biological activity against targets involved in cancer and autoimmune diseases.
The pharmaceutical industry has also leveraged 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene in the development of antiviral and antibacterial agents. The difluoromethoxy group, in particular, has been shown to enhance metabolic stability and binding affinity in drug candidates. Studies have demonstrated that compounds derived from this intermediate exhibit promising activity against viral proteases and bacterial enzymes, underscoring its importance in medicinal chemistry.
The synthesis of 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene typically involves a multi-step process that begins with the nitration of a halogenated benzene derivative followed by selective fluorination and methoxylation. The precise control of reaction conditions is essential to achieve high yields and purity, as side reactions can lead to undesired byproducts. Advances in flow chemistry have recently enabled more efficient and scalable production methods for this intermediate, reducing reaction times and improving overall process economics.
In conclusion, 1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807172-71-9) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural attributes enable diverse chemical transformations, making it invaluable for developing innovative therapeutic strategies across multiple disease areas. As research continues to uncover new applications for this intermediate, its significance in drug discovery is expected to grow even further.
1807172-71-9 (1-Bromo-3-difluoromethoxy-2-fluoro-5-nitrobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)